Cas no 865175-85-5 (4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865175-85-5
• MF: C₁₇H₁₄ClN₃O₃S₂
• MW: 407.89436006546
• CID: 5878324
• PubChem ID: 4173961
• Update Time: 2025-07-16

4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(3-allyl-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-4-chlorobenzamide
• Benzamide, N-[6-(aminosulfonyl)-3-(2-propen-1-yl)-2(3H)-benzothiazolylidene]-4-chloro-
• 4-chloro-N-(3-prop-2-enyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• AKOS024606391
• 865175-85-5
• 4-chloro-N-[(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F1365-1193
• 4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

• Inchi： 1S/C17H14ClN3O3S2/c1-2-9-21-14-8-7-13(26(19,23)24)10-15(14)25-17(21)20-16(22)11-3-5-12(18)6-4-11/h2-8,10H,1,9H2,(H2,19,23,24)
• InChI Key： WLSWFLYSCCPNPE-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC=C)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 407.0165114g/mol
• Monoisotopic Mass: 407.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127Ų

Additional information on 4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

Introduction to 4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 865175-85-5)

4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, identified by its CAS number 865175-85-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a chloro substituent, an unsaturated alkenyl group, a sulfamoyl moiety, and a benzamide linkage, contributes to its unique chemical properties and biological interactions.

The benzothiazole core is a key pharmacophore in many bioactive molecules, exhibiting properties that make it suitable for various biological targets. In particular, the sulfamoyl group (–SO₂NH₂) is known to enhance binding affinity and modulate enzyme activity, while the chloro substituent (–Cl) can influence electronic distribution and metabolic stability. The alkenyl group (–CH=CH₂) introduces conformational flexibility, which may be critical for receptor binding and drug-like properties. The benzamide moiety further extends the molecular framework, potentially contributing to hydrophobic interactions and metabolic resilience.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of how such compounds interact with biological targets. Studies have suggested that the structural features of 4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide may facilitate binding to enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The benzothiazole scaffold has been extensively studied for its anti-inflammatory properties, with several derivatives already entering clinical trials or being used in marketed drugs. The specific arrangement of functional groups in 4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide suggests that it may interact with key inflammatory mediators such as cyclooxygenase (COX) or lipoxygenase (LOX), thereby offering a novel therapeutic approach.

Additionally, the compound’s structural complexity may contribute to its ability to cross biological membranes efficiently. This property is crucial for drug candidates, as poor membrane permeability can limit bioavailability and therapeutic efficacy. The presence of both hydrophilic (sulfamoyl group) and hydrophobic (aromatic rings) regions creates an amphiphilic profile that could enhance solubility and cellular uptake. This balance is often sought after in drug design to ensure optimal pharmacokinetic profiles.

Emerging research also highlights the potential of this compound as a scaffold for developing next-generation kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in various diseases, including cancer. The benzothiazole moiety is known to interact with ATP-binding pockets in kinases due to its planar structure and aromaticity. Furthermore, the sulfamoyl group can serve as a hydrogen bond acceptor or participate in salt bridge interactions with amino acid residues in the active site. These interactions could be leveraged to design highly selective kinase inhibitors with improved potency and reduced off-target effects.

In vitro studies have begun to explore the pharmacological profile of 4-chloro-N-(2Z)-3-(prop-2-en-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, revealing promising activities against certain cancer cell lines. Preliminary data suggest that this compound induces apoptosis in tumor cells by disrupting mitochondrial function or inhibiting key survival pathways. These effects are consistent with the broader therapeutic potential of benzothiazole derivatives in oncology research.

The synthesis of this compound represents a significant achievement in organic chemistry due to its multi-step synthetic route involving multiple functional group transformations. Advanced synthetic methodologies have been employed to construct the benzothiazole core while introducing the necessary substituents with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between aromatic rings and alkenyl groups efficiently.

The development of new synthetic strategies has not only facilitated access to this compound but also provided insights into optimizing its structure for better pharmacological properties. For instance, modifications at the position of the chloro substituent or alterations to the sulfamoyl group could enhance binding affinity or metabolic stability without compromising biological activity.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 4-chloro-N-(2Z)-3-(prop-2-en-1-y l)-6-sulfamoyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidenebenzamide will play an increasingly important role in drug discovery pipelines. Their unique structural features offer opportunities for designing molecules with tailored biological activities across multiple disease areas.

The future direction of research on this compound may include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases such as rheumatoid arthritis or psoriasis. By modulating inflammatory pathways more selectively than current agents available on the market,4-chloro-N-( 2 Z ) - 3 - ( prop - 2 en - 1 - y l ) - 6 - sulfamoy l - 2 , 3 - dihydro - 1 , 3 - benzothiazol - 2 - ylidenebenzamide could provide patients with additional therapeutic options that address unmet medical needs.